(2R,4R)-1-[(2S)-5-[[Imino(nitroamino)methyl]amino]-2-[[(3-methyl-8-quinolinyl)sulfonyl]amino]-1-oxopentyl]-4-methyl-2-piperidinecarboxylic acid

• IUPAC Name: (2R,4R)-1-[(2S)-5-[[amino(nitramido)methylidene]amino]-2-[(3-methylquinolin-8-yl)sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C23H31N7O7S/c1-14-8-10-29(18(12-14)22(32)33)21(31)17(6-4-9-25-23(24)27-30(34)35)28-38(36,37)19-7-3-5-16-11-15(2)13-26-20(16)19/h3,5,7,11,13-14,17-18,28H,4,6,8-10,12H2,1-2H3,(H,32,33)(H3,24,25,27)/t14-,17+,18-/m1/s1
• InChI Key: XBDLKMBSCAVLDV-FHLIZLRMSA-N
• Canonical SMILES: CC1CCN(C(C1)C(=O)O)C(=O)C(CCCN=C(N)N[N+](=O)[O-])NS(=O)(=O)C2=CC=CC3=C2N=CC(=C3)C
• Isomeric SMILES: C[C@@H]1CCN([C@H](C1)C(=O)O)C(=O)[C@H](CCCN=C(N)N[N+](=O)[O-])NS(=O)(=O)C2=CC=CC3=C2N=CC(=C3)C
• Molecular Formula: C23H31N7O7S
• Molecular Weight: 549.6 g/mol
• CAS RN: 74874-10-5

Description

(2R,4R)-1-[(2S)-5-[[Imino(nitroamino)methyl]amino]-2-[[(3-methyl-8-quinolinyl)sulfonyl]amino]-1-oxopentyl]-4-methyl-2-piperidinecarboxylic acid, also known as (2R,4R)-1-[(2S)-5-[[Imino(nitroamino)methyl]amino]-2-[[(3-methyl-8-quinolinyl)sulfonyl]amino]-1-oxopentyl]-4-methyl-2-piperidinecarboxylic acid, is a useful research compound. Its molecular formula is C23H31N7O7S and its molecular weight is 549.603. The purity is usually 95%.
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Scientific Research Applications

Degradation and Stability Studies

The stability and degradation of related compounds, such as nitisinone (a triketone herbicide initially developed with similar chemical complexity), have been examined to understand better their behavior under different conditions. A study employing liquid chromatography coupled with mass spectrometry (LC-MS/MS) found that nitisinone's stability increases with the pH of the solution. At pH levels similar to human gastric juice, major degradation products identified include 2-amino-4-(trifluoromethyl)benzoic acid and 2-nitro-4-(trifluoromethyl)benzoic acid, which exhibit considerable stability under the studied conditions (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).

Sulfonylamino Azinones and Medicinal Chemistry

Sulfonylamino azinones, closely related to the queried compound through their structural features, have been reviewed for their biological and preclinical significance. These compounds have shown a wide range of biological activities, including diuretic, antihypertensive, anti-inflammatory, and anticancer effects. A new generation of competitive AMPA receptor antagonists based on N-sulfonylamino 1H-quinazoline-2,4-diones demonstrates potential in treating neurological disorders such as epilepsy and schizophrenia (Elgemeie, Azzam, & Elsayed, 2019).

Neuroprotective Applications

The metabolism of tryptophan through the kynurenine pathway involves compounds structurally similar to the queried chemical, highlighting the potential neuroprotective roles of such compounds. Kynurenic acid, derived from this pathway, has been proven to be neuroprotective in several experimental settings. This pathway's manipulation could offer new targets for drug development, aimed at balancing excitotoxins and enhancing neuroprotectants (Vámos, Párdutz, Klivényi, Toldi, & Vécsei, 2009).

Analytical and Environmental Applications

The reaction of ninhydrin with primary amino groups to form Ruhemann's purple (RP) and its applications across various scientific fields, including environmental and food sciences, underscores the importance of understanding the chemical behaviors of amino and nitroamino compounds. This knowledge is critical for the detection, isolation, and analysis of numerous compounds of interest, demonstrating the broad applicability of such chemical reactions in analytical chemistry (Friedman, 2004).